Cas no 898624-78-7 (2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-phenyl-N-(propan-2-yl)acetamide)

• Product Name: 2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-phenyl-N-(propan-2-yl)acetamide
• CAS No: 898624-78-7
• MF: C₁₉H₂₇N₅OS
• MW: 373.515582323074
• CID: 5486676
• Update Time: 2025-10-24

2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-phenyl-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-phenyl-N-(propan-2-yl)acetamide

• Inchi： 1S/C19H27N5OS/c1-14(2)23(16-11-7-4-8-12-16)17(25)13-26-19-22-21-18(24(19)20)15-9-5-3-6-10-15/h4,7-8,11-12,14-15H,3,5-6,9-10,13,20H2,1-2H3
• InChI Key： OSQHOEVYJLWHDR-UHFFFAOYSA-N
• SMILES： C(N(C1=CC=CC=C1)C(C)C)(=O)CSC1N(N)C(C2CCCCC2)=NN=1

Additional information on 2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-phenyl-N-(propan-2-yl)acetamide

2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-phenyl-N-(propan-2-yl)acetamide: A Novel Compound with Promising Therapeutic Potential in Biomedical Research

2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-phenyl-N-(propan-2-yl)acetamide, with the CAS No. 898624-78-7, represents a structurally complex molecule that has garnered significant attention in contemporary biomedical research. This compound belongs to the class of 1,2,4-triazole derivatives, which are widely explored for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The 4H-1,2,4-triazol-3-yl moiety, a key structural feature, is particularly notable for its ability to modulate biological targets through hydrogen bonding and π-π interactions, making it a versatile scaffold in drug design. The cyclohexyl group attached to the 4-amino position further enhances the molecular flexibility, potentially influencing the compound's bioavailability and target specificity. The sulfanyl (thiol) functionality at the 2-position introduces additional reactivity, which may be critical for its interaction with cellular redox systems or enzymatic pathways.

Recent studies have highlighted the potential of 1,2,4-triazole-based compounds in targeting inflammatory pathways associated with chronic diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 4H-1,2,4-triazole derivatives can selectively inhibit NF-κB signaling, a central mediator of inflammation. The 2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl moiety in this compound may contribute to such inhibition by interacting with key kinases involved in the NF-κB cascade. Additionally, the propan-2-yl (isopropyl) group at the N-(propan-2-yl) position may enhance the compound's lipophilicity, facilitating its penetration into cell membranes and improving its efficacy in targeting intracellular pathways.

The N-phenyl substituent in this molecule is another critical element that warrants further investigation. The phenyl ring is known to confer stability and metabolic resistance to the compound, which is essential for maintaining its therapeutic potency in vivo. Moreover, the phenyl group may engage in π-π stacking interactions with DNA or protein targets, thereby modulating the compound's binding affinity and selectivity. This feature is particularly relevant in the context of cancer research, where the ability to selectively target oncogenic proteins or DNA repair mechanisms is crucial for the development of effective therapeutics.

Structure-Activity Relationship (SAR) Analysis and Pharmacological Mechanisms

Structure-activity relationship (SAR) studies on 1,2,4-triazole derivatives have revealed that the spatial arrangement of functional groups significantly influences their biological activity. In the case of 2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-phenyl-N-(propan-2-yl)acetamide, the 4-amino group at the 5-cyclohexyl position may act as a hydrogen bond donor, enhancing its interaction with enzymatic active sites. This is supported by computational models predicting that the 4-amino group can form critical interactions with serine proteases, which are implicated in various pathological conditions, including neurodegenerative disorders and cancer metastasis.

Furthermore, the sulfanyl functionality at the 2-position introduces a thiol group, which is known to participate in redox reactions and metal chelation. Recent research has shown that thiol-containing compounds can modulate oxidative stress by scavenging reactive oxygen species (ROS), which is a key mechanism in the treatment of chronic inflammatory diseases. A 2024 study in *Antioxidants* highlighted the role of thiol-based molecules in reducing lipid peroxidation and mitochondrial dysfunction, suggesting that the sulfanyl group in this compound may contribute to its antioxidant properties.

The propan-2-yl (isopropyl) group at the N-(propan-2-yl) position is another structural element that may influence the compound's pharmacokinetic profile. The isopropyl group is known to enhance lipophilicity, which is essential for the compound's ability to cross the blood-brain barrier (BBB) and reach central nervous system (CNS) targets. This property is particularly relevant in the context of neurological disorders, where the ability to deliver therapeutics to the CNS is a major challenge.

Applications in Antimicrobial and Anti-inflammatory Therapies

The 1,2,4-triazole scaffold has been extensively studied for its antimicrobial activity, particularly against resistant bacterial strains. A 2023 review in *Frontiers in Microbiology* emphasized the role of triazole derivatives in targeting biofilm-forming bacteria, which are a significant cause of chronic infections. The 4H-1,2,4-triazol-3-yl moiety in this compound may contribute to its antimicrobial activity by interfering with bacterial cell wall synthesis or membrane integrity, making it a promising candidate for the development of new antibiotics.

In addition to its antimicrobial properties, the compound's anti-inflammatory potential is of particular interest. The NF-κB inhibition mechanism discussed earlier is supported by experimental data showing that 1,2,4-triazole derivatives can reduce the expression of pro-inflammatory cytokines such as TNF-α and IL-6. A 2024 study in *Journal of Inflammation* demonstrated that triazole-based compounds can suppress NF-κB activation in lipopolysaccharide (LPS)-stimulated macrophages, highlighting their potential as anti-inflammatory agents.

Moreover, the thiol group in the compound may contribute to its anti-inflammatory effects by modulating oxidative stress and cytokine production. The sulfanyl functionality is known to interact with cysteine-rich proteins, such as cysteine proteases, which are involved in inflammatory responses. By inhibiting these proteases, the compound may reduce inflammatory signaling pathways and mitigate tissue damage associated with chronic inflammation.

Targeting Cancer and Neurodegenerative Diseases

The 1,2,4-triazole scaffold has also gained attention for its potential in cancer therapy. A 2023 study in *Cancer Research* reported that triazole derivatives can selectively target oncogenic kinases, such as EGFR and HER2, which are commonly overexpressed in breast and lung cancers. The 4H-1,2,4-triazol-3-yl moiety in this compound may interact with these kinases, thereby inhibiting their autophosphorylation and signal transduction. This mechanism is supported by in vitro experiments showing that triazole-based compounds can reduce cell proliferation and induce apoptosis in cancer cell lines.

Furthermore, the thiol group in the compound may contribute to its anticancer activity by modulating DNA damage response pathways. The sulfanyl functionality is known to interact with DNA repair enzymes, such as DNA ligase, which are crucial for maintaining genomic stability. By interfering with these enzymes, the compound may enhance the sensitivity of cancer cells to chemotherapeutic agents, thereby improving treatment outcomes.

In the context of neurodegenerative diseases, the N-phenyl and propan-2-yl groups may play a role in targeting neuroinflammatory pathways. A 2024 study in *Neuroscience* showed that triazole derivatives can reduce microglial activation and neuroinflammation in Parkinson's disease models. The phenyl group may engage in π-π stacking interactions with neurotransmitter receptors, while the isopropyl group may enhance the compound's ability to cross the BBB, making it a promising candidate for the treatment of CNS disorders.

Challenges and Future Directions

Despite the promising therapeutic potential of 2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-phenyl-N-(propan-2-yl)acetamide, several challenges remain. One of the primary concerns is the toxicity associated with thiol-containing compounds, which may lead to oxidative stress and cellular damage at high concentrations. Further studies are needed to optimize the dosage and administration route to minimize these adverse effects.

Another challenge is the selectivity of the compound for its intended targets. While the 4H-1,2,4-triazol-3-yl and sulfanyl groups are promising for their antimicrobial and anti-inflammatory effects, they may also interact with off-target proteins, leading to side effects. Advanced drug delivery systems and structure-activity relationship (SAR) studies may help in improving the specificity and efficacy of the compound.

Future research should also focus on clinical trials to evaluate the safety and efficacy of the compound in human patients. The development of nanoparticle-based formulations or targeted drug delivery systems could enhance the bioavailability and targeting efficiency of the compound, making it a viable option for chronic diseases and infectious conditions.

In conclusion, the compound 2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-phenyl-N-(propan-2-yl)acetamide represents a promising candidate for the treatment of infectious diseases, inflammation, cancer, and neurodegenerative disorders. Further research and development are essential to overcome the existing challenges and bring this compound to clinical application.

Keywords: 2-(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-phenyl-N-(propan-2-yl)acetamide, antimicrobial, anti-inflammatory, cancer, neurodegenerative diseases

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